Cas no 1310421-82-9 ({2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride)

• Product Name: {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride
• CAS No: 1310421-82-9
• MF: C₈H₁₁ClFNOS
• MW: 223.6954433918
• MDL: MFCD28954246
• CID: 4587518
• PubChem ID: 119031817
• Update Time: 2025-05-20

{2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-fluoro-4H,6H,7H-thieno[3,2-c]pyran-4-yl}methanamine hydrochloride
• {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride

• MDL： MFCD28954246
• Inchi： 1S/C8H10FNOS.ClH/c9-8-3-5-6(4-10)11-2-1-7(5)12-8;/h3,6H,1-2,4,10H2;1H
• InChI Key： UWPHVTMZOBCPDL-UHFFFAOYSA-N
• SMILES： C(C1OCCC2SC(F)=CC1=2)N.[H]Cl

{2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride

Recent Advances in the Study of {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine Hydrochloride (CAS: 1310421-82-9)

In recent years, the compound {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride (CAS: 1310421-82-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyran scaffold and fluorine substitution, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The fluorine atom at the 2-position of the thienopyran ring has been identified as a critical structural feature, contributing to the compound's enhanced stability and bioavailability. These advancements in synthetic methodologies have paved the way for further exploration of its biological activities.

Pharmacological studies have revealed that {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Notably, the compound has shown selective binding to 5-HT2A and D2 receptors, which are implicated in conditions such as schizophrenia and depression. These findings highlight its potential as a novel therapeutic agent with a unique mechanism of action.

Recent preclinical studies have further explored the pharmacokinetic and safety profiles of {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride. The compound has demonstrated favorable absorption and distribution properties, with good penetration across the blood-brain barrier. Toxicology assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support the progression of this compound into early-phase clinical trials, where its efficacy and tolerability in human subjects will be evaluated.

In addition to its neurological applications, {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride has also been investigated for its potential in oncology. Preliminary studies have shown that the compound can inhibit the growth of certain cancer cell lines, particularly those with dysregulated signaling pathways. The mechanism of action appears to involve the modulation of key kinases and transcription factors, although further research is needed to fully elucidate these pathways. These findings open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

In conclusion, {2-fluoro-4H,6H,7H-thieno3,2-cpyran-4-yl}methanamine hydrochloride (CAS: 1310421-82-9) represents a promising candidate for multiple therapeutic areas, including neurology and oncology. The latest research underscores its potential as a versatile and efficacious compound, with ongoing studies aimed at optimizing its pharmacological properties and clinical applications. As the field continues to evolve, this molecule is likely to play a significant role in the development of next-generation therapeutics.